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Compound of Interest

Compound Name: 5-Bromo-2-methylpyrimidin-4-OL

Cat. No.: B156621

In the landscape of modern medicinal chemistry and drug discovery, the pyrimidine ring stands
as a "privileged scaffold"—a core molecular structure frequently found in clinically successful
therapeutic agents.[1] Its unique electronic properties and ability to form multiple hydrogen
bonds make it an ideal framework for designing molecules that interact with biological targets.
Within this important class of heterocycles, 5-Bromo-2-methylpyrimidin-4-ol emerges as a
particularly valuable building block.

The strategic placement of its functional groups—a reactive bromine atom, a methyl group, and
a hydroxyl group on the pyrimidine core—offers medicinal chemists a versatile platform for
molecular elaboration. The bromine atom is a prime handle for palladium-catalyzed cross-
coupling reactions, enabling the facile introduction of diverse aryl and heteroaryl moieties. This
guide provides an in-depth analysis of 5-Bromo-2-methylpyrimidin-4-ol, covering its
fundamental physicochemical properties, a detailed synthesis protocol with mechanistic
rationale, its applications in drug development, and essential safety protocols for laboratory
handling.

Physicochemical Properties and Molecular
Characteristics

A precise understanding of a compound's properties is the foundation of its application in
research. 5-Bromo-2-methylpyrimidin-4-ol, also known by its IUPAC name 5-bromo-2-
methyl-1H-pyrimidin-6-one, exists in a tautomeric equilibrium between the -ol and -one forms,
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with the keto form generally predominating.[2] Its key molecular and physical characteristics
are summarized below.

Property Value Source

Molecular Formula CsHsBrN20 PubChem|[2]

Molecular Weight 189.01 g/mol PubChem[2], Smolecule[3]
Exact Mass 187.95853 Da PubChem|[2]

5-bromo-2-methyl-1H-
IUPAC Name o PubChem][2]
pyrimidin-6-one

CAS Number 1676-57-9 PubChem|[2]
Appearance Solid (form may vary) N/A

Hydrogen Bond Donors 1 PubChem|[2]
Hydrogen Bond Acceptors 3 PubChem|[2]
Rotatable Bond Count 0 PubChem|[2]

Synthesis Protocol: A Mechanistic Approach

The synthesis of substituted pyrimidines can be achieved through various routes. A common
and efficient method involves the condensation of an amidine with a 1,3-dicarbonyl equivalent.
The following protocol outlines a plausible and robust synthesis for 5-Bromo-2-
methylpyrimidin-4-ol, adapted from established methodologies for similar pyrimidine
compounds.[4] The rationale behind each step is provided to offer deeper insight into the
reaction mechanism.

Experimental Workflow Diagram
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Caption: Synthesis workflow for 5-Bromo-2-methylpyrimidin-4-ol.
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Step-by-Step Methodology

o Preparation of Acetamidine Free Base:
o Action: Dissolve acetamidine hydrochloride (1.0 eq) in a suitable solvent such as ethanol.

o Action: Add a solution of a strong base, like sodium ethoxide (1.0 eq), to the stirred
acetamidine solution. This deprotonates the hydrochloride salt to generate the nucleophilic
free base of acetamidine.

o Causality: The free base is essential for the subsequent nucleophilic attack. Using the
hydrochloride salt directly would render the nitrogen non-nucleophilic.

e Condensation and Cyclization:

o Action: In a separate reaction vessel, dissolve 2-bromomalonaldehyde (1.0 eq) in a protic
acid solvent like acetic acid or an alcohol.

o Action: Slowly add the prepared acetamidine free base solution to the 2-
bromomalonaldehyde solution. Heat the mixture, typically between 70-105°C.[4]

o Causality: The reaction proceeds via a condensation mechanism. The nucleophilic
nitrogen atoms of acetamidine attack the electrophilic aldehyde carbons of 2-
bromomalonaldehyde. This is followed by an intramolecular cyclization and subsequent
dehydration (loss of two water molecules) to form the stable aromatic pyrimidine ring.
Heating provides the necessary activation energy for the dehydration steps.

e Product Isolation and Purification:

o Action: Monitor the reaction to completion using an appropriate technique (e.g., TLC or
LC-MS).

o Action: Upon completion, cool the reaction mixture to room temperature or below to induce
precipitation of the product.

o Action: Collect the solid product by vacuum filtration. Wash the filter cake with a cold
solvent (e.g., water or ethanol) to remove residual starting materials and soluble
impurities.
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o Action: Dry the purified solid under vacuum to yield the final product, 5-Bromo-2-
methylpyrimidin-4-ol. Further purification can be achieved by recrystallization if
necessary.

Applications in Research and Drug Development

The true value of 5-Bromo-2-methylpyrimidin-4-ol lies in its utility as a versatile chemical
intermediate for synthesizing more complex, biologically active molecules.[5][6] The pyrimidine
core is a known bioisostere for phenyl and other aromatic systems, often improving medicinal
chemistry properties.[1]

Scaffold for Kinase Inhibitors

The aminopyridine and pyrimidine scaffolds are foundational in the development of kinase
inhibitors, which are a major class of anticancer drugs.[6] These scaffolds often interact with
the hinge region of the kinase ATP-binding site. 5-Bromo-2-methylpyrimidin-4-ol provides a
framework that can be elaborated to target various kinases.

Platform for Cross-Coupling Reactions

The bromine atom at the C5 position is the key to its versatility. It serves as an anchor point for
palladium-catalyzed cross-coupling reactions such as the Suzuki, Stille, or Buchwald-Hartwig
reactions. This allows for the precise and controlled introduction of a wide variety of
substituents, which is a cornerstone of structure-activity relationship (SAR) studies in drug
discovery.[7]

Conceptual Application Diagram
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Caption: Potential synthetic modifications of the core scaffold.

Safety, Handling, and Storage

As with any laboratory chemical, proper handling of 5-Bromo-2-methylpyrimidin-4-ol is
paramount for ensuring personnel safety. The following guidelines are synthesized from safety
data sheets of structurally related compounds.[8][9][10]

o Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a
lab coat, nitrile gloves, and chemical safety goggles.[8]

e Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust.[10] Avoid contact with skin, eyes, and clothing. Wash hands
thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from strong oxidizing agents and strong acids.

o First Aid Measures:
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o Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,
seek medical attention.[9]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Seek medical attention.[9]

o Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention if
symptoms occur.[8]

o Ingestion: Rinse mouth with water and drink plenty of water. Do not induce vomiting. Seek
medical attention.[8]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.

Conclusion

5-Bromo-2-methylpyrimidin-4-ol is more than a chemical with a molecular weight of 189.01
g/mol ; it is a strategic tool for innovation in pharmaceutical research. Its well-defined
physicochemical properties, accessible synthesis, and highly versatile chemical nature make it
an indispensable building block. For researchers and scientists in drug development, a
thorough understanding of this scaffold's potential and its proper handling are essential for
leveraging its capabilities to design and create the next generation of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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